Cas no 1251018-37-7 (ethyl 1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-7-carboxylate)
ethyl 1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-7-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[4,3-c]pyridine-7-carboxylic acid, 4,5,6,7-tetrahydro-, ethyl ester
- ethyl 1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-7-carboxylate
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- MDL: MFCD18792276
- Inchi: 1S/C9H13N3O2/c1-2-14-9(13)7-5-10-3-6-4-11-12-8(6)7/h4,7,10H,2-3,5H2,1H3,(H,11,12)
- InChI Key: IGZOLUHFUSMSFB-UHFFFAOYSA-N
- SMILES: C1NCC(C(OCC)=O)C2NN=CC1=2
ethyl 1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-333043-0.05g |
ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate |
1251018-37-7 | 95.0% | 0.05g |
$816.0 | 2025-03-18 | |
| Enamine | EN300-333043-0.1g |
ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate |
1251018-37-7 | 95.0% | 0.1g |
$855.0 | 2025-03-18 | |
| Enamine | EN300-333043-0.25g |
ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate |
1251018-37-7 | 95.0% | 0.25g |
$893.0 | 2025-03-18 | |
| Enamine | EN300-333043-0.5g |
ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate |
1251018-37-7 | 95.0% | 0.5g |
$933.0 | 2025-03-18 | |
| Enamine | EN300-333043-1.0g |
ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate |
1251018-37-7 | 95.0% | 1.0g |
$971.0 | 2025-03-18 | |
| Enamine | EN300-333043-2.5g |
ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate |
1251018-37-7 | 95.0% | 2.5g |
$1903.0 | 2025-03-18 | |
| Enamine | EN300-333043-5.0g |
ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate |
1251018-37-7 | 95.0% | 5.0g |
$2816.0 | 2025-03-18 | |
| Enamine | EN300-333043-10.0g |
ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate |
1251018-37-7 | 95.0% | 10.0g |
$4176.0 | 2025-03-18 | |
| Enamine | EN300-28271925-0.05g |
ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate |
1251018-37-7 | 0.05g |
$816.0 | 2023-09-04 | ||
| Enamine | EN300-28271925-0.1g |
ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate |
1251018-37-7 | 0.1g |
$855.0 | 2023-09-04 |
ethyl 1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-7-carboxylate Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on ethyl 1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-7-carboxylate
Recent Advances in the Study of Ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate (CAS: 1251018-37-7)
The compound ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate (CAS: 1251018-37-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[4,3-c]pyridine core, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key advancements in the study of this compound is its optimized synthetic route, which has been refined to improve yield and purity. Researchers have employed multi-step organic synthesis techniques, including cyclization and esterification, to produce ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate with high efficiency. The compound's structural elucidation has been confirmed using advanced spectroscopic methods such as NMR and mass spectrometry, ensuring its chemical integrity for further pharmacological evaluation.
Pharmacological studies have revealed that ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate exhibits notable activity as a modulator of GABA receptors, which are critical targets for treating anxiety, epilepsy, and sleep disorders. In vitro and in vivo experiments have demonstrated its ability to enhance GABAergic neurotransmission, suggesting its potential as a novel anxiolytic or anticonvulsant agent. Additionally, preliminary data indicate that the compound may possess anti-inflammatory properties, possibly through the inhibition of pro-inflammatory cytokines.
Recent preclinical trials have further explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies have highlighted its favorable bioavailability and metabolic stability, which are essential for its progression into clinical development. However, challenges such as potential off-target effects and dose optimization remain to be addressed in future research.
In conclusion, ethyl 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-7-carboxylate (CAS: 1251018-37-7) represents a promising candidate for therapeutic development, with its versatile pharmacological properties and improved synthetic accessibility. Ongoing research aims to further elucidate its mechanisms of action and explore its potential in treating a broader range of diseases. The compound's unique chemical structure and biological activity make it a valuable subject for continued investigation in the field of chemical biology and drug discovery.
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